Cas no 3385-94-2 (Bis(trimethylsilyl) Sulfide)

Bis(trimethylsilyl) sulfide [(TMS)₂S] is a sulfur-containing organosilicon compound widely used in organic synthesis and materials science. Its key advantages include high reactivity as a sulfur transfer agent, enabling efficient thiolation and sulfidation reactions. The trimethylsilyl groups enhance stability and solubility in organic solvents, facilitating handling under anhydrous conditions. This compound is particularly valuable in the preparation of metal sulfides and chalcogenide materials, where precise sulfur incorporation is critical. Its compatibility with sensitive substrates and controlled reactivity make it a preferred choice in advanced synthetic applications, including semiconductor and nanotechnology research. Proper storage under inert conditions is recommended to maintain its integrity.
Bis(trimethylsilyl) Sulfide structure
Bis(trimethylsilyl) Sulfide structure
Product Name:Bis(trimethylsilyl) Sulfide
CAS No:3385-94-2
MF:C6H18SSi2
MW:178.443122386932
MDL:MFCD00014851
CID:84727
PubChem ID:87571228
Update Time:2025-05-27

Bis(trimethylsilyl) Sulfide Chemical and Physical Properties

Names and Identifiers

    • hexamethyldisilathiane
    • Bis(trimethylsilyl)sulfide
    • HEXAMETHYLDISILTHIANE
    • trimethyl(trimethylsilylsulfanyl)silane
    • 1,1,1,3,3,3-Hexamethyldisilathiane
    • Bis(triMethylsilyl)sulfide, tech.
    • Disilathiane,hexamethyl
    • Disilthiane,hexamethyl
    • Thiobis(trimethylsilane)
    • trimethylsilyl sulfide
    • (TMS)2S
    • HMDS
    • NSC 252160
    • hexamethyl-disilathian
    • 1,1,1,3,3,3-Hexamethyl-disilathiane
    • Bis(trimethylsilyl)sulfur
    • Hexamethyldisilthian
    • Hexamethyldisilyl sulfide
    • Hexamethyldisilylthiane
    • Bis(trimethylsilyl) sulfide
    • Hexamethyldisilathiane, synthesis grade
    • 3385-94-2
    • UNII-AZ6L5QJY5H
    • trimethyl[(trimethylsilyl)sulfanyl]silane
    • DTXSID2063006
    • Hexamethyldisilathiane, purum
    • F19541
    • NSC252160
    • 1,1,1,3,3,3-Hexamethyldisilathiane #
    • MFCD00014851
    • H0871
    • AS-48160
    • Bis(Trimethylsilyl)Sulfide, 98%
    • A854553
    • Q4917167
    • Disilathiane, hexamethyl-
    • SCHEMBL19477
    • NS00049259
    • AKOS015840062
    • AZ6L5QJY5H
    • Disilathiane, 1,1,1,3,3,3-hexamethyl-
    • EINECS 222-201-4
    • NSC-252160
    • FT-0693392
    • Disilthiane, hexamethyl-
    • Bis(trimethylsilyl) Sulfide
    • MDL： MFCD00014851
    • Inchi： 1S/C6H18SSi2/c1-8(2,3)7-9(4,5)6/h1-6H3
    • InChI Key： RLECCBFNWDXKPK-UHFFFAOYSA-N
    • SMILES： S([Si](C)(C)C)[Si](C)(C)C
    • BRN： 1740046

Computed Properties

  • Exact Mass: 178.06700
  • Monoisotopic Mass: 178.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 76.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.3A^2

Experimental Properties

  • Color/Form: Colorless pungent odor liquid
  • Density: 0.846 g/mL at 25 °C(lit.)
  • Boiling Point: 163°C(lit.)
  • Flash Point: Fahrenheit: 73.4 ° f
    Celsius: 23 ° c
  • Refractive Index: n20/D 1.4586(lit.)
  • Solubility: Miscible with terahydrofuran and toluene.
  • Water Partition Coefficient: Soluble in tetrahydrofuran and toluene. Hydrolyzes in water.
  • Stability/Shelf Life: store cold
  • PSA: 25.30000
  • LogP: 3.38940
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

Bis(trimethylsilyl) Sulfide Security Information

Bis(trimethylsilyl) Sulfide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Bis(trimethylsilyl) Sulfide Pricemore >>

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Bis(trimethylsilyl) Sulfide Suppliers

Amadis Chemical Company Limited
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(CAS:3385-94-2)Bis(trimethylsilyl) Sulfide
Order Number:A854553
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:51
Price ($):469.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3385-94-2)Bis(trimethylsilyl) Sulfide
A854553
Purity:99%
Quantity:25g
Price ($):469.0
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